Cas no 5402-68-6 ( )

  structure
  structure
Product Name: 
CAS No:5402-68-6
MF:C7H14O2S
MW:162.249861240387
CID:939492
PubChem ID:222484
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-ethylsulfanylpropanoate
    • 5402-68-6
    • ethyl S-ethyl-b-thiopropionate
    • NSC-8532
    • NSC8532
    • DTXSID20278623
    • CKNLDEDBQQHFAX-UHFFFAOYSA-N
    • SCHEMBL15948648
    •  
    • Inchi: 1S/C7H14O2S/c1-3-9-7(8)5-6-10-4-2/h3-6H2,1-2H3
    • InChI Key: CKNLDEDBQQHFAX-UHFFFAOYSA-N
    • SMILES: S(CC)CCC(=O)OCC

Computed Properties

  • Exact Mass: 162.07152
  • Monoisotopic Mass: 162.07145
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 93.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.6
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.004
  • Boiling Point: 220 ºC
  • Flash Point: 90 ºC
  • Refractive Index: 1.46
  • PSA: 26.3
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